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Compound of Interest

Compound Name: 1,1-Diethylcyclopropane

Cat. No.: B092845 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This whitepaper provides a comprehensive overview of the synthesis, characterization, and

chemical properties of gem-diethylcyclopropane, also known as 1,1-diethylcyclopropane.

This guide is intended for professionals in the fields of chemical research and drug

development who are interested in the unique structural and chemical attributes of

cyclopropane-containing molecules. The gem-diethyl motif offers a valuable building block for

introducing lipophilicity and three-dimensionality into molecular design.

Physicochemical Properties
gem-Diethylcyclopropane is a cycloalkane with the molecular formula C7H14.[1][2][3] Its

physical and chemical properties are summarized in the table below. This data is essential for

its handling, purification, and use in synthetic applications.
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Property Value Source

Molecular Formula C7H14 [1][3]

Molecular Weight 98.19 g/mol [2][3]

IUPAC Name 1,1-diethylcyclopropane [3]

CAS Registry Number 1003-19-6 [1][3]

Boiling Point 87.9 °C at 760 mmHg [4]

Melting Point -105.9 °C [4]

Density 0.774 g/cm³ [4]

Vapor Pressure 70.4 mmHg at 25 °C [4]

Refractive Index 1.3915 (estimate) [4]

XLogP3 3.4 [4]

Exact Mass 98.109550447 Da [3][4]

Synthetic Protocols
The synthesis of gem-diethylcyclopropane can be achieved through several routes. The

following sections detail the experimental protocols for key synthetic methodologies.

Intramolecular Wurtz Reaction
One common method for the preparation of cyclopropanes is the intramolecular cyclization of a

1,3-dihalide using a reducing agent, such as zinc.

Experimental Protocol:

Starting Material: 1,3-dibromo-2,2-diethylpropane.

Reagents: Zinc dust, ethanol.

Procedure:
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A reaction flask is charged with zinc dust and ethanol under an inert atmosphere.

1,3-dibromo-2,2-diethylpropane is added dropwise to the stirred suspension.

The reaction mixture is heated to reflux and monitored for the consumption of the starting

material.

Upon completion, the reaction is cooled to room temperature and filtered to remove

excess zinc.

The filtrate is diluted with water and extracted with a suitable organic solvent (e.g., diethyl

ether).

The combined organic layers are washed with brine, dried over an anhydrous salt (e.g.,

MgSO4), and concentrated under reduced pressure.

The crude product is purified by distillation to yield 1,1-diethylcyclopropane.

Reduction of a gem-Dihalocyclopropane
Another synthetic approach involves the reduction of a 1,1-dihalo-2,2-diethylcyclopropane.

Experimental Protocol:

Starting Material: 1,1-dibromo-2,2-diethylcyclopropane.

Reagents: Sodium, methanol.

Procedure:

1,1-dibromo-2,2-diethylcyclopropane is dissolved in methanol in a reaction vessel.

Sodium metal is added portion-wise to the solution, controlling the exothermic reaction.

The reaction is stirred until all the sodium has reacted and the starting material is

consumed.

The reaction mixture is carefully quenched with water.
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The product is extracted into an organic solvent.

The organic extract is washed, dried, and concentrated.

Purification by distillation affords pure 1,1-diethylcyclopropane.[4]

Synthetic Pathways and Workflows
The logical flow of the synthetic methods described above can be visualized using the following

diagrams.

Synthesis of gem-Diethylcyclopropane via Wurtz Reaction
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Caption: Intramolecular Wurtz reaction pathway for the synthesis of gem-diethylcyclopropane.
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Synthesis via Reduction of a gem-Dihalocyclopropane
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Caption: Reductive pathway for the synthesis of gem-diethylcyclopropane.
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General Experimental Workflow
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Caption: A generalized workflow for the synthesis and purification of gem-diethylcyclopropane.
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Conclusion
The discovery and development of synthetic routes to gem-diethylcyclopropane have provided

chemists with a valuable molecular scaffold. The methodologies outlined in this guide represent

robust and accessible means of preparing this compound. The unique conformational

constraints and lipophilic nature of the gem-diethylcyclopropyl group make it an attractive

component in the design of novel therapeutics and other functional molecules. Further

research into the applications of this and related structures is warranted.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Cyclopropane, 1,1-diethyl- [webbook.nist.gov]

2. cis-1,2-Diethylcyclopropane | C7H14 | CID 6427134 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 1,1-Diethylcyclopropane | C7H14 | CID 66086 - PubChem [pubchem.ncbi.nlm.nih.gov]

4. lookchem.com [lookchem.com]

To cite this document: BenchChem. [A Technical Guide to the Synthesis and Properties of
gem-Diethylcyclopropane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b092845#discovery-of-gem-diethylcyclopropane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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